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Compound of Interest

Compound Name:
1-(2-Bromo-6-

hydroxyphenyl)ethanone

CAS No.: 55736-69-1

Cat. No.: B1440711

Get Quote

Executive Summary & Chemical Identity
1-(2-Bromo-6-hydroxyphenyl)ethanone (CAS: 55736-69-1) is a trisubstituted benzene

derivative characterized by a dense functionalization pattern.[1] The acetyl group is flanked by

a hydroxyl group (at C6) and a bromine atom (at C2), creating a sterically crowded but highly

reactive "ortho-ortho" environment.

Primary Utility: Precursor for fused heterocyclic pharmacophores (Chromones,

Benzofurans).

Key Feature: The C2-Bromine atom acts as a "handle" for transition-metal-catalyzed cross-

couplings (Suzuki, Heck) after or during heterocycle formation, a capability lacking in

standard 2'-hydroxyacetophenone.

Molecular Weight: 215.04 g/mol [1][2][3]
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Appearance: Off-white to beige crystals.

Chemical Profile & Reactivity Analysis
The "Ortho-Ortho" Effect
The structural uniqueness of this molecule lies in the positioning of its substituents.

Intramolecular Hydrogen Bonding: The C6-Hydroxyl group forms a strong hydrogen bond

with the carbonyl oxygen of the acetyl group. This locks the molecule into a planar

conformation, increasing lipophilicity and reducing reactivity toward external nucleophiles at

the carbonyl carbon compared to non-hydrogen-bonded isomers.

Steric Compression: The C2-Bromine atom imposes significant steric strain on the acetyl

group. This "buttressing effect" can accelerate cyclization reactions (like the Baker-

Venkataraman rearrangement) by forcing the acetyl group out of coplanarity in transition

states, lowering the energy barrier for ring closure.

Comparative Reactivity Table
The following table compares the target compound with its non-brominated and isomeric

alternatives in the context of chromone synthesis.
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Feature
1-(2-Bromo-6-

hydroxyphenyl)ethan

one

2'-

Hydroxyacetopheno

ne (Standard)

1-(4-Bromo-2-

hydroxyphenyl)ethan

one (Isomer)

Role
Multifunctional

Scaffold
Basic Building Block Linear Extender

Steric Hindrance
High (Br and OH flank

acetyl)
Low Moderate

Cyclization Rate

Accelerated (Steric

relief upon ring

closure)

Standard Standard

Post-Cyclization Utility

High (Br retained at

C5 of chromone for

coupling)

Low (No handle)
Medium (Br at C7 of

chromone)

Solubility (LogP)
~2.95 (High

lipophilicity)
~1.8 ~2.9

Structure-Activity Relationship (SAR)
While the acetophenone itself is rarely the final drug, its SAR dictates the biological potency of

the final heterocycle.

A. The "Anchor" (C6-Hydroxyl)
Mechanism: Essential for the formation of the pyranone ring. In the final drug molecule (e.g.,

a Flavone), this oxygen becomes the heteroatom at position 1.

Activity Impact: If alkylated (capped) prior to cyclization, the pathway shifts toward

chalcones, which have distinct anti-inflammatory profiles but lack the rigidity of chromones.

B. The "Warhead" (C1-Acetyl)
Mechanism: Serves as the electrophile in Claisen condensations.

Activity Impact: The methyl group of the acetyl is the site of deprotonation. The acidity of

these
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-protons is enhanced by the electron-withdrawing inductive effect (-I) of the ortho-bromine,
making this scaffold more reactive in base-catalyzed condensations than the non-
halogenated analog.

C. The "Modulator" (C2-Bromine)
Mechanism: This is the SAR defining feature.

Electronic: It withdraws electron density from the ring, potentially increasing the acidity of

the phenol.

Steric: In the final chromone drug, this bromine occupies the C5 position. This is a

"privileged position" for overcoming metabolic liability (blocking hydroxylation) or for filling

hydrophobic pockets in kinase active sites.

Synthetic: It allows for the late-stage introduction of aryl/biaryl systems via Suzuki

coupling, dramatically expanding the chemical space accessible from a single

intermediate.

Experimental Protocols
Protocol 1: Synthesis via Fries Rearrangement
Note: This reaction is sensitive to temperature.[4] High temperatures favor the thermodynamic

ortho-product.

Reagents: 3-Bromophenyl acetate, Aluminum Chloride (

), Chlorobenzene (solvent). Safety:

reacts violently with water. Perform in a fume hood.

Preparation: Dissolve 3-bromophenyl acetate (1.0 eq) in anhydrous chlorobenzene.

Catalyst Addition: Add anhydrous

(1.5 eq) in portions to control exotherm.

Rearrangement: Heat the mixture to 140°C for 2 hours.
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Mechanistic Insight: The high temperature drives the acyl group to the sterically crowded

position between the Br and OH (or the less crowded C6). While the C2 position (between

Br and OH) is highly crowded, the C6 position (target) is favored over the C4 (para)

position due to chelation with the aluminum catalyst.

Quench: Cool to

and pour onto crushed ice/HCl.

Isolation: Extract with dichloromethane. Wash with brine. Dry over

.

Purification: The crude mixture contains isomers. Recrystallize from ethanol or purify via

column chromatography (Hexane/EtOAc 9:1) to isolate the 1-(2-bromo-6-
hydroxyphenyl)ethanone (check NMR for splitting patterns: triplet for H4, doublets for

H3/H5).

Protocol 2: Baker-Venkataraman Rearrangement to
Chromones
This protocol demonstrates the scaffold's utility in generating the 5-bromo-flavone core.

Esterification: React 1-(2-bromo-6-hydroxyphenyl)ethanone with benzoyl chloride (1.1 eq)

in pyridine to form the O-benzoate.

Rearrangement: Dissolve the ester in pyridine/KOH (or DMSO/NaH) and heat to

for 4 hours.

Observation: The mixture turns yellow/orange due to the formation of the

-diketone enolate.

Cyclization: Acidify with glacial acetic acid and reflux in ethanol with catalytic

for 1 hour.

Result: 5-Bromo-flavone precipitates upon cooling.
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Visualization of Pathways
The following diagrams illustrate the synthesis and downstream utility of the scaffold.

Figure 1: Synthesis and Divergent Utility

3-Bromophenyl Acetate
1-(2-Bromo-6-hydroxyphenyl)

ethanone
(Target Scaffold)

Fries Rearrangement
(AlCl3, 140°C)

5-Bromo-flavone
(Kinase Inhibitor Core)

Baker-Venkataraman
(PhCOCl, Base, then Acid)

4-Bromo-benzofuran
(Antifungal Core)

Alpha-Bromination
+ Cyclization

Biaryl-Flavone
(Late-Stage Diversification)

Suzuki Coupling
(Pd cat., Ar-B(OH)2)

Click to download full resolution via product page

Caption: Divergent synthesis pathway starting from the Fries rearrangement, leading to distinct

pharmacological cores.

Figure 2: The "Ortho-Ortho" Steric Lock
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Caption: Structural forces governing the reactivity and stability of the scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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